Cas no 2380603-82-5 (1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole)

• Product Name: 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole
• CAS No: 2380603-82-5
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 6465888
• PubChem ID: 126847911
• Update Time: 2025-11-01

1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole
• AKOS040801789
• F1912-2941
• 2380603-82-5
• 1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-1,3-benzodiazole

• Inchi： 1S/C11H11FN2O/c12-8-5-15-6-11(8)14-7-13-9-3-1-2-4-10(9)14/h1-4,7-8,11H,5-6H2/t8-,11-/m1/s1
• InChI Key： RVIYGSZTJMLHGS-LDYMZIIASA-N
• SMILES： F[C@@H]1COC[C@H]1N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Additional information on 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole

Introduction to 1-(3R,4S)-4-Fluorooxolan-3-yl-1H-1,3-Benzodiazole (CAS No. 2380603-82-5)

1-(3R,4S)-4-Fluorooxolan-3-yl-1H-1,3-benzodiazole (CAS No. 2380603-82-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound, particularly the presence of a fluorine atom and a specific stereochemistry, make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole is characterized by a benzodiazepine core with a fluorinated oxolane ring attached at the 1-position. The fluorine atom at the 4-position of the oxolane ring imparts unique electronic and steric properties to the molecule, which can influence its pharmacological activity and metabolic stability. The stereochemistry at the 3 and 4 positions of the oxolane ring (R and S configurations, respectively) further contributes to its distinct biological profile.

Recent studies have highlighted the potential therapeutic applications of 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anxiolytic effects in animal models without causing significant sedation or cognitive impairment. These findings suggest that it could be a valuable alternative to traditional benzodiazepines, which often have side effects such as drowsiness and dependence.

In addition to its anxiolytic properties, 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that it effectively reduces seizure activity in rodent models of epilepsy. This property is particularly noteworthy given the growing need for new anticonvulsant drugs with improved safety profiles and fewer side effects.

The pharmacokinetic properties of 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolic stability is enhanced by the presence of the fluorine atom, which can reduce metabolic degradation and prolong its half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole in human subjects. Preliminary results from Phase I trials have shown that it is well-tolerated at therapeutic doses with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

The potential applications of 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole extend beyond anxiety and epilepsy. Ongoing research is exploring its use in treating other neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound's ability to modulate GABAergic neurotransmission makes it a promising candidate for these conditions, where GABAergic dysfunction plays a significant role.

In conclusion, 1-(3R,4S)-4-fluorooxolan-3-yl-1H-1,3-benzodiazole (CAS No. 2380603-82-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a promising candidate for various therapeutic applications. Continued research and clinical trials will further elucidate its full potential and contribute to the development of new treatments for neurological disorders.